3-pentyl-1-{[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-1,2,3,4-tetrahydroquinazoline-2,4-dione

• IUPAC Name: 3-pentyl-1-[[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl]quinazoline-2,4-dione
• InChI: InChI=1S/C25H28N4O6/c1-5-6-9-12-28-24(30)17-10-7-8-11-18(17)29(25(28)31)15-21-26-23(27-35-21)16-13-19(32-2)22(34-4)20(14-16)33-3/h7-8,10-11,13-14H,5-6,9,12,15H2,1-4H3
• InChI Key: PTQRPDXQBWYWMC-UHFFFAOYSA-N
• Canonical SMILES: CCCCCN1C(=O)C2=CC=CC=C2N(C1=O)CC3=NC(=NO3)C4=CC(=C(C(=C4)OC)OC)OC
• Molecular Formula: C25H28N4O6
• Molecular Weight: 480.5 g/mol

Description

The compound is a complex organic molecule with several functional groups. It contains a 1,2,4-oxadiazole ring, which is a heterocyclic compound containing an oxygen atom and two nitrogen atoms in a five-membered ring. It also contains a trimethoxyphenyl group, which is a phenyl ring substituted with three methoxy groups. The presence of these groups could potentially confer interesting chemical and biological properties to the compound.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The 1,2,4-oxadiazole and phenyl rings are likely to contribute to the rigidity of the molecule, while the methoxy and pentyl groups could add some flexibility.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the 1,2,4-oxadiazole and trimethoxyphenyl groups. Oxadiazoles are known to participate in various chemical reactions, often acting as bioisosteres for amide or ester groups. The trimethoxyphenyl group could potentially undergo reactions at the aromatic ring or at the methoxy groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar oxadiazole ring and methoxy groups could impact its solubility in different solvents. Its melting and boiling points would depend on the strength of the intermolecular forces within the compound.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s intended to be used as a drug, it could interact with biological targets in the body to exert its effects. The 1,2,4-oxadiazole and trimethoxyphenyl groups are found in various bioactive compounds, suggesting that they could play a role in the compound’s mechanism of action.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. As with any chemical, appropriate safety precautions should be taken when handling it to minimize risk of exposure.

Future Directions

Future research on this compound could involve exploring its potential uses, such as in the development of new drugs or materials. Studies could also be conducted to further investigate its physical and chemical properties, reactivity, and safety.